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Compound of Interest

Compound Name: 5,7-Dibromo-3-methylindole

Cat. No.: B13703473

Get Quote

Part 1: Identity & Physicochemical Profile
5,7-Dibromo-3-methylindole (also known as 5,7-Dibromoskatole) is a halogenated indole

derivative characterized by the presence of bromine atoms at the C5 and C7 positions and a

methyl group at the C3 position. It serves as a critical scaffold in the total synthesis of marine

alkaloid natural products (e.g., eudistomins, barettin) and is an emerging pharmacophore in

kinase inhibitor discovery.

Chemical Identity
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Parameter Detail

CAS Number

1360951-68-3 (Primary); Note: Often

synthesized in situ; related precursors include

126811-14-1 (Aldehyde)

IUPAC Name 5,7-dibromo-3-methyl-1H-indole

Molecular Formula C₉H₇Br₂N

Molecular Weight 288.97 g/mol

SMILES Cc1c[nH]c2c(Br)cc(Br)cc12

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, DMF, CH₂Cl₂; sparingly

soluble in water

Stability

Light-sensitive; prone to oxidation at C2 if stored

improperly. Store at -20°C under inert

atmosphere (Ar/N₂).

Part 2: Synthetic Methodologies
Due to the specific halogenation pattern, direct bromination of 3-methylindole (skatole) is not

recommended as it typically yields a mixture of 2-bromo, 5-bromo, and 6-bromo isomers due to

the directing effects of the nitrogen lone pair and the C3-methyl group.

The two authoritative routes for high-purity synthesis are the Fischer Indole Synthesis (De

Novo) and the Reductive Alkylation of the 3-formyl precursor.

Method A: Fischer Indole Synthesis (De Novo
Construction)
This route is preferred for large-scale preparation as it establishes the halogen regiochemistry

before ring closure, preventing isomer mixtures.

Protocol:
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Hydrazone Formation: React 2,4-dibromophenylhydrazine (CAS 131040-60-3) with

propionaldehyde in ethanol at 0°C to form the corresponding hydrazone.

Cyclization: The hydrazone is treated with a Lewis acid (ZnCl₂ or Polyphosphoric Acid) to

induce the [3,3]-sigmatropic rearrangement.

Purification: The crude indole is purified via silica gel chromatography (Hexanes/EtOAc 9:1).

Critical Control Point: The use of 2,4-dibromoaniline as the starting material for the hydrazine

ensures that the bromines end up at the 5 and 7 positions of the final indole ring due to the

symmetry of the rearrangement.

Method B: Reductive Deoxygenation (Derivatization)
This method utilizes the commercially available 5,7-dibromoindole-3-carboxaldehyde (CAS

126811-14-1).[1]

Protocol:

Dissolution: Dissolve 5,7-dibromoindole-3-carboxaldehyde (1.0 eq) in anhydrous THF.

Reduction: Slowly add LiAlH₄ (3.0 eq) at 0°C under Argon.

Reflux: Heat to reflux for 4 hours. The aldehyde is reduced to the alcohol and subsequently

hydrogenolyzed to the methyl group due to the electron-rich indole nature (or requires

activation via tosylhydrazone if LiAlH₄ fails to fully reduce).

Alternative (Wolff-Kishner): React the aldehyde with hydrazine hydrate and KOH in ethylene

glycol at 180°C. Note: High heat may debrominate; LiAlH₄ is safer for halogens.

Part 3: Mechanistic Analysis (Fischer Indole)
The formation of 5,7-dibromo-3-methylindole via the Fischer route is driven by a [3,3]-

sigmatropic rearrangement. The regioselectivity is dictated by the ortho-substitution of the

phenylhydrazine. Since the starting hydrazine (2,4-dibromo) has only one open ortho position

(the C6 position of the hydrazine, which becomes C7 of the indole), the cyclization is

regiospecific.
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Pathway Visualization
The following diagram illustrates the conversion of the hydrazone to the indole core.
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Figure 1: Mechanistic flow of the Fischer Indole Synthesis yielding 5,7-dibromo-3-
methylindole.

Part 4: Applications in Drug Discovery
Marine Alkaloid Scaffolds
5,7-Dibromoindoles are "privileged structures" in marine natural products. The 3-methyl variant

acts as a synthetic precursor for:

Barettin: A serotonin reuptake inhibitor isolated from the sponge Geodia barretti.

Convolutindole A: A cytotoxic alkaloid. The dibromo-substitution pattern renders the indole

ring electron-deficient, increasing its resistance to metabolic oxidation compared to non-

halogenated analogs.

Kinase Inhibition
The 5,7-dibromo motif creates a unique steric and electronic pocket fit. In kinase drug

development, this moiety is used to:

Enhance hydrophobic interaction within the ATP-binding pocket.

Act as a bioisostere for larger tricyclic systems.
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Serve as a substrate for Iridium-catalyzed C-H borylation, allowing further functionalization at

the C2 or C4 positions to create trisubstituted indole libraries.

Part 5: Safety & Handling Protocols
Hazard Identification:

H315/H319: Causes skin and serious eye irritation.

H335: May cause respiratory irritation.

Sensitizer: Halogenated indoles are potent sensitizers; handle in a fume hood.

Storage Protocol:

Container: Amber glass vial with Teflon-lined cap.

Atmosphere: Argon or Nitrogen flush (essential to prevent oxidation to 3-

methyleneindolenine derivatives).

Temperature: -20°C for long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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